Cas no 851988-10-8 (N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide)

• Product Name: N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide
• CAS No: 851988-10-8
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5933009
• PubChem ID: 5205719
• Update Time: 2025-06-09

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)propionohydrazide
• Propanoic acid, 2-(4,7-dimethoxy-2-benzothiazolyl)hydrazide
• 851988-10-8
• AKOS024590884
• HMS1650L02
• F0642-4197
• N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)propionohydrazide

• Inchi： 1S/C12H15N3O3S/c1-4-9(16)14-15-12-13-10-7(17-2)5-6-8(18-3)11(10)19-12/h5-6H,4H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key： ZVYVIDFVNAYBDE-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)CC

Computed Properties

• Exact Mass: 281.08341252g/mol
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• pka: 11.58±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide (CAS No. 851988-10-8): A Comprehensive Overview

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide (CAS No. 851988-10-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive 4,7-dimethoxy-1,3-benzothiazol-2-yl moiety and propanehydrazide functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide is composed of a benzothiazole ring substituted with two methoxy groups at positions 4 and 7, and a propanehydrazide moiety attached to the nitrogen atom of the benzothiazole ring. This unique arrangement confers the compound with specific chemical properties and biological activities that have been the focus of numerous scientific studies.

Recent research has highlighted the potential of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide in various therapeutic areas. One of the most notable applications is its use as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide has also been investigated for its anti-inflammatory and antioxidant activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The pharmacokinetic profile of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Its metabolism primarily occurs through hepatic pathways, with major metabolites being excreted via urine and feces.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide. Nanoparticle-based formulations have shown promise in improving the solubility and stability of the compound, thereby enhancing its efficacy and reducing side effects. These formulations are being evaluated in preclinical models to assess their safety and effectiveness.

The safety profile of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, ongoing research is necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)propanehydrazide (CAS No. 851988-10-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.